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Cat. No.: B076096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for zinc chromate (ZnCrO₄). It is intended to be a valuable resource for professionals in

research, science, and drug development who require this information for their work. This

document includes a summary of quantitative thermochemical data, detailed experimental

protocols for the determination of these properties, and visualizations of the synthesis and

decomposition pathways of zinc chromate.

Introduction to Zinc Chromate
Zinc chromate, with the chemical formula ZnCrO₄, is an inorganic compound that appears as a

yellow crystalline powder.[1] It is also known as zinc yellow, buttercup yellow, or Pigment Yellow

36.[2] Historically, it has been widely used as a corrosion inhibitor and as a pigment in paints,

varnishes, and other coatings.[1][2] Its primary application has been in the aerospace and

automotive industries for protecting metal surfaces, particularly aluminum, from corrosion.[2]

However, due to the established carcinogenicity of hexavalent chromium compounds, its use

has been significantly curtailed in recent years.[2]

From a drug development perspective, while not a therapeutic agent itself, understanding the

thermochemical properties of zinc chromate and similar metal complexes can be relevant in the
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study of metal-based drugs, toxicology, and the environmental impact of heavy metal

compounds.

Thermochemical Data
The following tables summarize the available quantitative thermochemical data for zinc

chromate. It is important to note that while these values are provided, they are sourced from a

secondary online database and should be used with caution. Independent verification through

experimentation or from peer-reviewed literature is highly recommended.

Table 1: Standard Molar Thermochemical Properties of Zinc Chromate (ZnCrO₄) at 298.15 K

(25 °C)

Property Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° - kJ·mol⁻¹

Standard Molar Gibbs

Free Energy of

Formation

ΔfG° - kJ·mol⁻¹

Standard Molar

Entropy
S° - J·K⁻¹·mol⁻¹

Standard Molar Heat

Capacity
Cₚ° - J·K⁻¹·mol⁻¹

Note: Authoritative, peer-reviewed data for the standard enthalpy of formation, standard Gibbs

free energy of formation, standard molar entropy, and standard molar heat capacity of ZnCrO₄

could not be definitively located in the searched literature. The values from non-primary

sources are withheld to prevent the propagation of unverified data. Researchers are strongly

encouraged to determine these values experimentally.

Table 2: Other Physical and Chemical Properties of Zinc Chromate (ZnCrO₄)
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Property Value Units

Molar Mass 181.403 g·mol⁻¹

Appearance Yellow crystalline powder -

Density 3.43 g·cm⁻³

Melting Point 316 °C

Decomposition Temperature > 440 °C[3]

Solubility in water Insoluble -

Experimental Protocols
This section outlines the detailed methodologies for the experimental determination of the key

thermochemical properties of zinc chromate. These protocols are based on established

analytical techniques for inorganic solid compounds.

Synthesis of Zinc Chromate
A common method for the laboratory synthesis of zinc chromate is through a precipitation

reaction.[4][5]

Materials:

Zinc sulfate (ZnSO₄) or zinc chloride (ZnCl₂)

Sodium chromate (Na₂CrO₄) or potassium chromate (K₂CrO₄)

Sodium hydroxide (NaOH) solution (6 M)

Distilled water

Beakers

Stirring rod

pH paper or pH meter
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Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

Procedure:

Prepare a 0.5 M solution of a soluble zinc salt (e.g., ZnSO₄) in distilled water.

Prepare a 0.5 M solution of sodium chromate (Na₂CrO₄) in distilled water.[6]

Slowly add the zinc salt solution to the sodium chromate solution while stirring continuously.

A yellow-orange precipitate of zinc chromate will form.[5][6]

The reaction is: Na₂CrO₄(aq) + ZnSO₄(aq) → ZnCrO₄(s) + Na₂SO₄(aq).[4]

Check the pH of the solution. Add 6 M NaOH dropwise while stirring until the solution

becomes basic. This will facilitate the formation of the bright yellow pigment.[5][6]

Continue stirring for a period to ensure the reaction goes to completion.

Set up the filtration apparatus and filter the precipitate.

Wash the collected precipitate with distilled water to remove any soluble impurities.

Carefully transfer the filtered zinc chromate to a watch glass or evaporating dish.

Dry the product in a drying oven at a temperature below its decomposition point (e.g., 110

°C) until a constant weight is achieved.[7]

Weigh the final dried product to determine the yield.

Determination of Enthalpy of Formation by Bomb
Calorimetry
The standard enthalpy of formation of zinc chromate can be determined indirectly using bomb

calorimetry by measuring the enthalpy of a reaction involving the compound. Since zinc
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chromate is already an oxide, its direct combustion is not feasible. An alternative approach is to

measure the enthalpy of reaction of zinc and chromium with a strong oxidizing agent to form

zinc chromate within the bomb, or more practically, to use Hess's Law with a series of reactions

that can be measured. For many inorganic salts, solution calorimetry is a more suitable

technique. However, a general procedure for bomb calorimetry is provided here as a

fundamental thermochemical technique.[8][9]

Apparatus:

Bomb calorimeter

Oxygen cylinder with pressure regulator

Pellet press

Ignition wire

Crucible

High-precision thermometer

Balance (accurate to 0.1 mg)

Standard substance for calibration (e.g., benzoic acid)

Procedure:

Calibration:

Accurately weigh a pellet of benzoic acid (approx. 1 g) and place it in the crucible inside

the bomb.

Attach a known length of ignition wire.

Seal the bomb and charge it with oxygen to a pressure of approximately 30 atm.[8]

Place the bomb in the calorimeter bucket containing a known volume of water.
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Assemble the calorimeter, ensuring the thermometer and stirrer are correctly positioned.

Allow the system to reach thermal equilibrium and record the initial temperature.

Ignite the sample and record the temperature at regular intervals until a maximum

temperature is reached and the system begins to cool.

From the temperature rise and the known enthalpy of combustion of benzoic acid,

calculate the heat capacity of the calorimeter.

Sample Measurement:

For a reaction involving zinc chromate, a suitable reaction would need to be devised that

can be initiated within the bomb. For example, the reaction of a mixture of zinc, chromium,

and an oxidizing agent.

Accurately weigh the reactants and press them into a pellet.

Follow the same procedure as for the calibration to determine the heat released by the

reaction.

Using the heat capacity of the calorimeter and the measured temperature change,

calculate the heat of the reaction.

Apply Hess's Law, using known enthalpies of formation for other reactants and products,

to calculate the enthalpy of formation of zinc chromate.

Determination of Heat Capacity and Thermal
Decomposition by TG-DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful

techniques to study the thermal stability, decomposition, and heat capacity of materials.[10][11]

Apparatus:

Simultaneous Thermal Analyzer (STA) capable of TGA and DSC

Crucibles (e.g., alumina, platinum)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.researchgate.net/figure/TGA-and-DSC-curves-for-Zn-3-VO-4-2-3H-2-O_fig1_226486111
https://universallab.org/blog/dsc_vs_tga_analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert gas supply (e.g., nitrogen, argon)

Balance (for sample preparation)

Procedure for Heat Capacity Measurement:

Perform a baseline run with empty crucibles to establish the heat flow characteristics of the

instrument.

Run a standard material with a known heat capacity (e.g., sapphire) under the same

conditions as the sample.

Accurately weigh a small amount of the zinc chromate sample into a crucible.

Place the sample crucible and an empty reference crucible in the instrument.

Heat the sample at a controlled rate (e.g., 10 °C/min) over the desired temperature range in

an inert atmosphere.[12]

The DSC signal, which is the difference in heat flow between the sample and the reference,

is recorded as a function of temperature.

The heat capacity of the sample is calculated by comparing its DSC curve to that of the

standard material and the baseline.

Procedure for Thermal Decomposition Analysis:

Accurately weigh a sample of zinc chromate into a TGA crucible.

Heat the sample at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

The TGA will record the mass of the sample as a function of temperature. Any mass loss

indicates decomposition.

The DSC will simultaneously record the heat flow, indicating whether the decomposition

processes are endothermic or exothermic.
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The decomposition of zinc chromate upon heating is expected to yield zinc oxide (ZnO) and

chromium(III) oxide (Cr₂O₃) with the release of oxygen.[3]

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate the key chemical

pathways involving zinc chromate.

Synthesis of Zinc Chromate

Zinc Sulfate (aq)
ZnSO₄

Zinc Chromate (s)
ZnCrO₄

+ Na₂CrO₄

Sodium Sulfate (aq)
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Na₂CrO₄
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Caption: Precipitation synthesis of zinc chromate.

Thermal Decomposition of Zinc Chromate
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Caption: Thermal decomposition pathway of zinc chromate.

Conclusion
This technical guide has provided a summary of the available thermochemical data for zinc

chromate, detailed experimental protocols for its synthesis and the determination of its key

thermochemical properties, and visualizations of its primary chemical pathways. It is evident

that there is a lack of readily available, authoritatively sourced quantitative thermochemical

data for zinc chromate in the public domain. Therefore, the experimental determination of these

properties is crucial for any application requiring precise thermodynamic values. The

methodologies outlined in this guide provide a solid foundation for researchers to undertake

such experimental work. The information presented here serves as a valuable starting point for

scientists and professionals working with or studying this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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